![molecular formula C25H25N3O2 B11519781 (3Z)-1-[(2,6-dimethylmorpholin-4-yl)methyl]-3-(naphthalen-2-ylimino)-1,3-dihydro-2H-indol-2-one](/img/structure/B11519781.png)
(3Z)-1-[(2,6-dimethylmorpholin-4-yl)methyl]-3-(naphthalen-2-ylimino)-1,3-dihydro-2H-indol-2-one
Overview
Description
(3Z)-1-[(2,6-DIMETHYLMORPHOLIN-4-YL)METHYL]-3-[(NAPHTHALEN-2-YL)IMINO]-2,3-DIHYDRO-1H-INDOL-2-ONE is a complex organic compound that features a morpholine ring, a naphthalene group, and an indole core
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (3Z)-1-[(2,6-DIMETHYLMORPHOLIN-4-YL)METHYL]-3-[(NAPHTHALEN-2-YL)IMINO]-2,3-DIHYDRO-1H-INDOL-2-ONE typically involves multi-step organic reactions. The process begins with the preparation of the indole core, followed by the introduction of the naphthalene group through a condensation reaction. The morpholine ring is then attached via a nucleophilic substitution reaction. The reaction conditions often require the use of catalysts, controlled temperatures, and specific solvents to ensure high yields and purity.
Industrial Production Methods
In an industrial setting, the production of this compound would likely involve large-scale batch reactors with precise control over reaction parameters. The use of automated systems for monitoring and adjusting reaction conditions can enhance efficiency and consistency. Purification steps such as recrystallization or chromatography are essential to obtain the final product in its pure form.
Chemical Reactions Analysis
Types of Reactions
(3Z)-1-[(2,6-DIMETHYLMORPHOLIN-4-YL)METHYL]-3-[(NAPHTHALEN-2-YL)IMINO]-2,3-DIHYDRO-1H-INDOL-2-ONE can undergo various chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert it into different reduced forms.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions typically involve specific temperatures, solvents, and catalysts to drive the reactions to completion.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can introduce new functional groups, leading to a variety of derivatives.
Scientific Research Applications
(3Z)-1-[(2,6-DIMETHYLMORPHOLIN-4-YL)METHYL]-3-[(NAPHTHALEN-2-YL)IMINO]-2,3-DIHYDRO-1H-INDOL-2-ONE has several scientific research applications:
Chemistry: It is used as a building block for synthesizing more complex molecules.
Biology: The compound’s structure allows it to interact with biological molecules, making it useful in biochemical studies.
Industry: It can be used in the development of new materials with unique properties.
Mechanism of Action
The mechanism of action of (3Z)-1-[(2,6-DIMETHYLMORPHOLIN-4-YL)METHYL]-3-[(NAPHTHALEN-2-YL)IMINO]-2,3-DIHYDRO-1H-INDOL-2-ONE involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and triggering downstream effects. The exact pathways depend on the specific application and target molecules involved.
Comparison with Similar Compounds
Similar Compounds
Piperine: An alkaloid from black pepper with anticancer properties.
Zwitterions: Molecules with both positive and negative charges, such as amino acids.
3-Methoxyphenylboronic acid: A compound used in organic synthesis.
Uniqueness
(3Z)-1-[(2,6-DIMETHYLMORPHOLIN-4-YL)METHYL]-3-[(NAPHTHALEN-2-YL)IMINO]-2,3-DIHYDRO-1H-INDOL-2-ONE is unique due to its combination of a morpholine ring, naphthalene group, and indole core
Properties
Molecular Formula |
C25H25N3O2 |
|---|---|
Molecular Weight |
399.5 g/mol |
IUPAC Name |
1-[(2,6-dimethylmorpholin-4-yl)methyl]-3-naphthalen-2-yliminoindol-2-one |
InChI |
InChI=1S/C25H25N3O2/c1-17-14-27(15-18(2)30-17)16-28-23-10-6-5-9-22(23)24(25(28)29)26-21-12-11-19-7-3-4-8-20(19)13-21/h3-13,17-18H,14-16H2,1-2H3 |
InChI Key |
HQIRBLVXPSNJDK-UHFFFAOYSA-N |
Canonical SMILES |
CC1CN(CC(O1)C)CN2C3=CC=CC=C3C(=NC4=CC5=CC=CC=C5C=C4)C2=O |
Origin of Product |
United States |
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